1-(2-Methoxyphenyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(2-methoxyphenyl)pyrazol-3-amine
• InChI: InChI=1S/C10H11N3O/c1-14-9-5-3-2-4-8(9)13-10(11)6-7-12-13/h2-7H,11H2,1H3
• InChI Key: ISHDBLDQJKSCAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=CC=N2)N
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

Physical And Chemical Properties Analysis

• Solubility : Soluble in organic solvents like methanol and acetonitrile.

Scientific Research Applications

1. Catalytic Applications

Rh(III)-Catalyzed C-H Amination

A study by Wu et al. (2014) demonstrated the use of 1-aryl-1H-pyrazol-5(4H)-ones, related to 1-(2-Methoxyphenyl)-1H-pyrazol-5-amine, in Rh(III)-catalyzed intermolecular C-H amination. This method offers a low catalyst loading and broad scope, representing an important advancement in aromatic C-H amination (Wu et al., 2014).

2. Synthesis of Novel Compounds

Synthesis of Pyrazolo[1, 5-a]pyrimidine Analogs

Kaping et al. (2016) utilized a similar compound, 5-(4-methoxyphenyl)-1H-pyrazol-3-amine, in synthesizing novel pyrazolo[1,5-a]pyrimidine derivatives. These compounds showed promising anti-inflammatory and anti-cancer activities, highlighting the potential of 1-(2-Methoxyphenyl)-1H-pyrazol-5-amine derivatives in drug discovery (Kaping et al., 2016).

3. Antibacterial Activity

Novel Oxadiazoles for Antibacterial Use

Rai et al. (2009) synthesized derivatives of 1-(2-Methoxyphenyl)-1H-pyrazol-5-amine with notable antibacterial properties. This work indicates the potential of these compounds in developing new antibacterial agents (Rai et al., 2009).

4. Pharmaceutical Research

σ(1) Receptor Antagonists Synthesis

Díaz et al. (2012) explored the synthesis of 1-arylpyrazoles as σ(1) receptor antagonists, where compounds related to 1-(2-Methoxyphenyl)-1H-pyrazol-5-amine were used. This research is significant for developing new treatments for neuropathic pain (Díaz et al., 2012).

5. Nonlinear Optical Properties

Study on Nonlinear Optical Activity

Tamer et al. (2015) investigated a compound structurally similar to 1-(2-Methoxyphenyl)-1H-pyrazol-5-amine, revealing insights into nonlinear optical activities. This research may lead to applications in photonics and optoelectronics (Tamer et al., 2015).